Cas no 71130-49-9 (N,N-Diethyl-p-phenylenediamine, p-toluene sulfonate)
71130-49-9 structure
Product Name:N,N-Diethyl-p-phenylenediamine, p-toluene sulfonate
CAS No:71130-49-9
MF:C17H24N2O3S
MW:336.449063301086
CID:569015
PubChem ID:172735
Update Time:2025-04-19
N,N-Diethyl-p-phenylenediamine, p-toluene sulfonate Chemical and Physical Properties
Names and Identifiers
-
- N,N-Diethyl-p-phenylenediamine, p-toluene sulfonate
- (p-aminophenyl)diethylammonium toluene-4-sulphonate
- 4-N,4-N-diethylbenzene-1,4-diamine,4-methylbenzenesulfonic acid
- 1,4-Benzenediamine, N,N-diethyl-, mono(4-methylbenzenesulfonate)
- 1,4-Benzenediamine, N1,N1-diethyl-, 4-methylbenzenesulfonate (1:1)
- N,N-diethylbenzene-1,4-diamine 4-methylbenzenesulfonate (1:1)
- UNII-WKN992Y7A2
- WKN992Y7A2
- DTXSID8072249
- 71130-49-9
- N,N-Diethyl-p-phenylenediamine tosylate
- EINECS 275-211-6
-
- Inchi: 1S/C10H16N2.C7H8O3S/c1-3-12(4-2)10-7-5-9(11)6-8-10;1-6-2-4-7(5-3-6)11(8,9)10/h5-8H,3-4,11H2,1-2H3;2-5H,1H3,(H,8,9,10)
- InChI Key: LSNIJCHJIXRASO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N(C1C=CC(=CC=1)N)(CC)CC
Computed Properties
- Exact Mass: 336.15092
- Monoisotopic Mass: 336.15076381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92Ų
Experimental Properties
- PSA: 87.66
N,N-Diethyl-p-phenylenediamine, p-toluene sulfonate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
71130-49-9 (N,N-Diethyl-p-phenylenediamine, p-toluene sulfonate) Related Products
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